Cas no 1448051-33-9 (1-(3-chlorobenzenesulfonyl)-4-methanesulfonylpiperidine)

• Product Name: 1-(3-chlorobenzenesulfonyl)-4-methanesulfonylpiperidine
• CAS No: 1448051-33-9
• MF: C₁₂H₁₆ClNO₄S₂
• MW: 337.842740058899
• CID: 6575787
• PubChem ID: 71805712
• Update Time: 2025-07-20

1-(3-chlorobenzenesulfonyl)-4-methanesulfonylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorobenzenesulfonyl)-4-methanesulfonylpiperidine
• 1448051-33-9
• 1-(3-chlorophenyl)sulfonyl-4-methylsulfonylpiperidine
• AKOS024558199
• 1-((3-chlorophenyl)sulfonyl)-4-(methylsulfonyl)piperidine
• F6435-1656

• Inchi： 1S/C12H16ClNO4S2/c1-19(15,16)11-5-7-14(8-6-11)20(17,18)12-4-2-3-10(13)9-12/h2-4,9,11H,5-8H2,1H3
• InChI Key： LDKWRWFIFPVQTO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)S(N1CCC(CC1)S(C)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 337.0209280g/mol
• Monoisotopic Mass: 337.0209280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 88.3Ų

Additional information on 1-(3-chlorobenzenesulfonyl)-4-methanesulfonylpiperidine

Comprehensive Overview of 1-(3-Chlorobenzenesulfonyl)-4-Methanesulfonylpiperidine (CAS No. 1448051-33-9)

1-(3-Chlorobenzenesulfonyl)-4-methanesulfonylpiperidine (CAS No. 1448051-33-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This sulfonyl-containing piperidine derivative is characterized by its dual sulfonyl groups, which contribute to its reactivity and functional versatility. Researchers are increasingly exploring its role in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The compound's molecular structure features a piperidine ring substituted with both a 3-chlorobenzenesulfonyl and a methanesulfonyl group, making it a valuable intermediate in synthetic chemistry. Its CAS number 1448051-33-9 serves as a unique identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Given the rising demand for sulfonamide-based compounds in medicinal chemistry, this molecule is often discussed in the context of structure-activity relationship (SAR) studies and high-throughput screening.

In recent years, the scientific community has shown growing interest in sulfonyl piperidine derivatives due to their potential therapeutic applications. For instance, compounds like 1-(3-chlorobenzenesulfonyl)-4-methanesulfonylpiperidine are being investigated for their ability to interact with biological targets such as kinases and G-protein-coupled receptors (GPCRs). These targets are critical in treating conditions like inflammation, cancer, and metabolic disorders, aligning with current trends in precision medicine and personalized therapeutics.

From a synthetic perspective, the preparation of CAS No. 1448051-33-9 involves multi-step organic reactions, including sulfonylation and piperidine functionalization. Researchers often optimize these processes to improve yield and purity, addressing challenges such as regioselectivity and byproduct formation. The compound's stability under various conditions also makes it a candidate for formulation development in pharmaceutical manufacturing.

Beyond its pharmaceutical potential, 1-(3-chlorobenzenesulfonyl)-4-methanesulfonylpiperidine is also relevant in material science. Its sulfonyl groups can enhance the thermal and chemical stability of polymers, making it useful in advanced material design. This dual applicability in life sciences and industrial chemistry underscores its interdisciplinary importance.

As the demand for novel chemical entities grows, CAS 1448051-33-9 exemplifies how tailored molecular structures can address diverse scientific challenges. Whether in drug discovery pipelines or material innovation, this compound continues to inspire research and development efforts worldwide. Its inclusion in commercial catalogs and academic studies further highlights its significance in modern chemistry.